(1R,5S)-N-(naphthalen-1-ylmethyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide

• IUPAC Name: N-(naphthalen-1-ylmethyl)-3-(1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide
• InChI: InChI=1S/C21H23N5O/c27-21(23-12-16-6-3-5-15-4-1-2-7-20(15)16)26-17-8-9-18(26)11-19(10-17)25-14-22-13-24-25/h1-7,13-14,17-19H,8-12H2,(H,23,27)
• InChI Key: HLJIAVAHHPUMGY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2C(=O)NCC3=CC=CC4=CC=CC=C43)N5C=NC=N5
• Molecular Formula: C21H23N5O
• Molecular Weight: 361.4 g/mol

Description

(1R,5S)-N-(naphthalen-1-ylmethyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide is a useful research compound. Its molecular formula is C21H23N5O and its molecular weight is 361.449. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Evaluation for Receptor Binding

• A study focused on the synthesis and biochemical evaluation of tritium-labeled compounds, closely related to the one you're inquiring about, for their potential as radioligands for 5HT3 receptors. This compound was selected for its potency and selectivity, offering insights into 5HT3-receptor mediated physiology and pharmacology (D. Robertson et al., 1990).

Antibacterial Activity

• Another research explored quinolone antibacterials, focusing on the preparation and activity of bridged bicyclic analogues, including structures similar to your compound. The study evaluated their antibacterial activity against various Gram-negative and Gram-positive organisms, highlighting their potential in combating bacterial infections (J. Kiely et al., 1991).

Chemical Structure and Properties

• Research on the gold(III) tetrachloride salt of L-cocaine provides insight into the chemical structure and properties of similar compounds. The study details intra- and intermolecular interactions, contributing to the understanding of the compound's structural characteristics (Matthew Wood et al., 2007).

Enantiomerically Pure Derivatives for Synthesis

• A study on enantiomerically pure bicyclic pyrrolidine derivatives, including the synthesis of compounds similar to your query, underlines their utility in asymmetric syntheses. This highlights the importance of such compounds in creating enantiomerically pure chemicals for various applications (J. Martens et al., 1991).